Cas no 513-77-9 (Barium carbonate)

• Product Name: Barium carbonate
• CAS No: 513-77-9
• MF: CBaO₃
• MW: 197.335896492004
• MDL: MFCD00003448
• CID: 37923
• PubChem ID: 329752444
• Update Time: 2026-05-14

Barium carbonate Chemical and Physical Properties

Names and Identifiers

• Barium carbonate
• barium carbonate, natural
• barium carbonate, other than natural
• Barium Carbonate (Powder)
• Barium Carbonate (Low Sulphur)
• BariumcarbonateCaSrmeshwhitepowder
• Bariumcarbonatewhitepowder
• Barium Carbonate (free flowing)
• Barium carbonate,high purity
• ACS
• Yuccagenin
• Barium Carbonate Precipitated
• Barium carbonate；Barium Carbonate Precipitated
• Bariumcarbonate
• Carbonic acid, barium salt (1:1)
• Barium monocarbonate
• Barium carbonate (1:1)
• Carbonic acid, barium salt
• Pigment White 10
• Caswell No. 069
• Witherite
• CI Pigment White 10
• BW-P
• C.I. Pigment White 10
• Barium carbonate (BaCO3)
• BW-C3
• barium(2+) carbonate
• Carbonic acid Barium Salt
• EPA Pesticide Chemical Code 007501
• CI 77099
• C.I. 77099
• 6P669D8HQ8
• Baryta Carbonica
• Barium carbonate, 99+%, for analysis
• B
• High purity Barium Carbonate

• MDL： MFCD00003448
• Inchi： 1S/CH2O3.Ba/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： AYJRCSIUFZENHW-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C(=O)[O-]

Computed Properties

• Exact Mass: 197.89000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: White orthorhombic crystals or powders [1]
• Density: 4.43
• Melting Point: 811 ºC
• Boiling Point: 1450 ºC
• PH: 7-8 (0.016g/l, H2O, 16℃)
• Solubility: 0.02g/l
• Water Partition Coefficient: 0.002 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids.
• PSA: 63.19000
• LogP: -2.44700
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, insoluble in sulfuric acid, soluble in dilute hydrochloric acid, nitric acid, ammonium chloride solution, ether, chloroform. [6]
• Merck: 14,969

Barium carbonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1564 6.1/PG 3
• WGK Germany：nwg
• Hazard Category Code： 22
• Safety Instruction： S24/25
• RTECS：CQ8600000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds